Cas no 10431-61-5 (Oxirane,2-(4-ethenylphenyl)-)

• Product Name: Oxirane,2-(4-ethenylphenyl)-
• CAS No: 10431-61-5
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD30533807
• CID: 189117
• PubChem ID: 112040
• Update Time: 2025-05-26

Oxirane,2-(4-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(4-ethenylphenyl)-
• p-(epoxyethyl)styrene
• 2-(4-ethenylphenyl)oxirane
• 2-(4-Vinylphenyl)oxirane
• (4-Ethenylphenyl)oxirane
• 2-(4-vinylphenyl)oxirane;
• DENMIBABNWPFEG-UHFFFAOYSA-N
• EINECS 233-910-3
• 10431-61-5
• SCHEMBL2038273
• Oxirane, (4-ethenylphenyl)-
• DTXSID20908913
• MFCD30533807
• A853217
• 4-vinylstyrene oxide
• SY286660
• NS00052276

• MDL： MFCD30533807
• Inchi： 1S/C10H10O/c1-2-8-3-5-9(6-4-8)10-7-11-10/h2-6,10H,1,7H2
• InChI Key： DENMIBABNWPFEG-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Oxirane,2-(4-ethenylphenyl)-

Oxirane,2-(4-ethenylphenyl) and its Significance in Modern Chemical Research

The compound with the CAS number 10431-61-5, known as Oxirane,2-(4-ethenylphenyl), represents a fascinating molecule in the realm of organic chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific fields. The presence of both an oxirane ring and a vinylphenyl group makes it a versatile intermediate for synthetic chemistry, offering possibilities for further functionalization and derivatization.

In recent years, the study of Oxirane,2-(4-ethenylphenyl) has been particularly intriguing for researchers exploring novel methodologies in drug development and material science. The oxirane ring, also known as an epoxide, is a highly reactive structural unit that can undergo various transformations, including ring-opening reactions with nucleophiles. This reactivity makes it an invaluable building block for constructing more complex molecules. The 4-ethenylphenyl moiety introduces additional functionality, allowing for further chemical modifications that can tailor the properties of the compound for specific applications.

One of the most compelling aspects of Oxirane,2-(4-ethenylphenyl) is its potential in pharmaceutical research. Epoxides are well-documented intermediates in the synthesis of active pharmaceutical ingredients (APIs). The ability to selectively open the oxirane ring and introduce various functional groups has been exploited to create a wide array of pharmacologically relevant compounds. Recent studies have demonstrated the utility of this compound in the synthesis of novel antiviral agents, where the vinylphenyl group can be leveraged to enhance binding affinity and bioavailability.

Moreover, the structural motif of Oxirane,2-(4-ethenylphenyl) has been explored in the context of materials science. The combination of an oxirane ring and an aromatic vinyl group provides a platform for designing polymers with tailored mechanical and thermal properties. Researchers have been investigating its potential as a monomer for producing high-performance resins and coatings. These materials exhibit enhanced durability and chemical resistance, making them suitable for demanding industrial applications.

The synthesis of Oxirane,2-(4-ethenylphenyl) involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach involves the reaction of 4-vinylaniline with epichlorohydrin under controlled conditions. This reaction proceeds via nucleophilic substitution, where the amine nitrogen attacks the epoxide center, leading to the formation of the desired product. The use of catalysts such as Lewis acids can enhance reaction efficiency and yield.

In addition to its synthetic appeal, Oxirane,2-(4-ethenylphenyl) has been studied for its biological activity. Preliminary investigations have suggested that derivatives of this compound may exhibit interesting pharmacological properties. For instance, modifications at the vinylphenyl group can influence electronic characteristics, which may affect interactions with biological targets. This opens up avenues for designing molecules with specific therapeutic effects.

The role of computational chemistry in understanding the behavior of Oxirane,2-(4-ethenylphenyl) cannot be overstated. Advanced molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic routes with remarkable precision. These computational tools are particularly valuable when dealing with complex molecules like this one, where experimental trials alone may be inefficient or impractical.

Recent advancements in green chemistry have also influenced the study of Oxirane,2-(4-ethenylphenyl). Researchers are increasingly focused on developing sustainable synthetic methodologies that minimize waste and reduce environmental impact. This includes exploring catalytic systems that operate under mild conditions and utilizing renewable feedstocks where possible. Such efforts align with broader goals in chemical research to make processes more efficient and eco-friendly.

The future prospects for Oxirane,2-(4-ethenylphenyl) are promising, given its versatility and potential applications across multiple domains. As our understanding of its properties continues to grow, new opportunities are likely to emerge in both academic research and industrial development. Whether it serves as a key intermediate in drug synthesis or a precursor for advanced materials, this compound exemplifies the innovative spirit driving modern chemical science forward.